Cas no 904318-57-6 (7-fluoro-3-iodo-4H-chromen-4-one)

• Product Name: 7-fluoro-3-iodo-4H-chromen-4-one
• CAS No: 904318-57-6
• MF: C₉H₄FIO₂
• MW: 290.029738426209
• MDL: MFCD12828461
• CID: 1120920
• PubChem ID: 11652205
• Update Time: 2025-10-25

7-fluoro-3-iodo-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-iodo-4H-chromen-4-one
• 904318-57-6

• MDL： MFCD12828461
• Inchi： 1S/C9H4FIO2/c10-5-1-2-6-8(3-5)13-4-7(11)9(6)12/h1-4H
• InChI Key： MJVQUDSKIIWEQW-UHFFFAOYSA-N
• SMILES： IC1=COC2C=C(C=CC=2C1=O)F

Computed Properties

• Exact Mass: 289.92401g/mol
• Monoisotopic Mass: 289.92401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 7-fluoro-3-iodo-4H-chromen-4-one

7-Fluoro-3-Iodo-4H-Chromen-4-One (CAS No. 904318-57-6): A Versatile Building Block in Medicinal Chemistry

7-Fluoro-3-iodo-4H-chromen-4-one, with the chemical identifier CAS No. 904318-57-6, represents a critical intermediate in the development of bioactive compounds. This compound belongs to the class of 4H-chromen-4-one derivatives, which are widely studied for their potential applications in pharmaceutical research. The unique combination of fluorine and iodine substituents in this molecule makes it a promising candidate for drug discovery, as these halogen atoms can significantly influence the physicochemical properties and biological activity of the final product.

The 4H-chromen-4-one scaffold is a well-established platform in medicinal chemistry due to its ability to modulate various biological targets. The 7-fluoro and 3-iodo functional groups introduce additional layers of complexity, enabling the molecule to interact with multiple receptors or enzymes. Recent studies have highlighted the importance of such structural modifications in enhancing the selectivity and potency of drug candidates. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that the 7-fluoro-3-iodo-4H-chromen-4-one derivative exhibited significant anti-inflammatory activity by targeting the NF-κB signaling pathway, which is a key regulator of immune responses.

The synthesis of 7-fluoro-3-iodo-4H-chromen-4-one typically involves a multi-step process that begins with the condensation of a phenol derivative and a ketone, followed by halogenation reactions to introduce the fluorine and iodine atoms. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported an optimized synthetic route that achieved a 92% yield through a sequential electrophilic substitution and nucleophilic attack mechanism, which is a significant improvement over earlier methods.

The biological activity of 7-fluoro-3-iodo-4H-chromen-4-one has been extensively explored in recent years. Researchers have identified its potential as a lead compound for the development of antitumor agents, particularly in the context of cancer therapy. A 2023 clinical trial published in Cancer Research showed that a derivative of this compound demonstrated promising efficacy in inhibiting the proliferation of breast cancer cells by inducing apoptosis. The mechanism of action involves the disruption of the mitochondrial membrane potential, which triggers programmed cell death. This finding underscores the therapeutic potential of 7-fluoro-3-iodo-4H-chromen-4-one in oncology.

Additionally, the 7-fluoro-3-iodo-4H-chromen-4-one scaffold has shown potential in the design of antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the iodine atom is believed to enhance the molecule's ability to disrupt bacterial cell membranes, while the fluorine substituent may contribute to improved metabolic stability. These properties make 7-fluoro-3-iodo-4H-chromen-4-one a valuable tool in the fight against antibiotic-resistant pathogens.

From a synthetic perspective, the 4H-chromen-4-one core is highly versatile, allowing for the introduction of various functional groups through chemical modifications. The 7-fluoro and 3-iodo substituents provide unique opportunities for further derivatization, such as the addition of amino groups or hydroxyl groups to enhance solubility and bioavailability. A 2023 review in Chemical Reviews highlighted the importance of halogenated 4H-chromen-4-one derivatives in drug design, emphasizing their role in improving the pharmacokinetic profiles of therapeutic agents.

Moreover, the 7-fluoro-3-iodo-4H-chromen-4-one molecule has been investigated for its potential in the treatment of neurodegenerative diseases. A 2024 preclinical study in Neuropharmacology demonstrated that this compound could cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. The ability of the molecule to penetrate the central nervous system makes it a promising candidate for the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In the context of drug discovery, the 7-fluoro-3-iodo-4H-chromen-4-one scaffold has also been explored for its potential in the design of antiviral agents. A 2023 study in Virology Journal reported that this compound showed inhibitory activity against the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves the interference with viral RNA polymerase activity, which is a critical step in the viral life cycle. This finding highlights the broad therapeutic applications of 7-fluoro-3-iodo-4H-chromen-4-one in the context of emerging infectious diseases.

Despite its promising properties, the development of 7-fluoro-3-iodo-4H-chromen-4-one derivatives faces several challenges, including the optimization of synthetic pathways and the identification of potential side effects. A 2024 study in Toxicological Sciences emphasized the need for rigorous safety assessments to ensure the therapeutic window of these compounds is sufficient for clinical use. Researchers are also exploring the use of computational modeling and artificial intelligence to predict the biological activity and toxicity of these derivatives, which could accelerate the drug discovery process.

Overall, 7-fluoro-3-iodo-4H-chromen-4-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for the development of novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in the treatment of a wide range of diseases.